Cas no 98593-13-6 (Cyclopentanecarbonitrile, 2-acetyl- (6CI))
98593-13-6 structure
Product Name:Cyclopentanecarbonitrile, 2-acetyl- (6CI)
CAS No:98593-13-6
MF:C8H11NO
MW:137.179042100906
CID:1002584
Update Time:2024-02-06
Cyclopentanecarbonitrile, 2-acetyl- (6CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarbonitrile, 2-acetyl- (6CI)
- (1RS,2RS)-2-acetylcyclopentanecarbonitrile
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- Inchi： 1S/C8H11NO/c1-6(10)8-4-2-3-7(8)5-9/h7-8H,2-4H2,1H3
- InChI Key： VWMLJKKYDYVIFV-UHFFFAOYSA-N
- SMILES： C1(C#N)CCCC1C(C)=O
Computed Properties
- Exact Mass: 137.084
- Monoisotopic Mass: 137.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
Cyclopentanecarbonitrile, 2-acetyl- (6CI) Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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